Cas no 467438-33-1 (Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride)

• Product Name: Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride
• CAS No: 467438-33-1
• MF: C₁₀H₁₃Cl₂NO₂
• MW: 250.121721029282
• CID: 2644099
• PubChem ID: 68728553
• Update Time: 2025-08-05

Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39874990
• methyl 4-(2-aminoethyl)-3-chlorobenzoate;hydrochloride
• SCHEMBL3649467
• 467438-33-1
• DB-431153
• methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride
• Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride

• Inchi： 1S/C10H12ClNO2.ClH/c1-14-10(13)8-3-2-7(4-5-12)9(11)6-8;/h2-3,6H,4-5,12H2,1H3;1H
• InChI Key： BSNWQDXDWJYOGA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1CCN.Cl

Computed Properties

• Exact Mass: 249.0323340Da
• Monoisotopic Mass: 249.0323340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride

Comprehensive Overview of Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride (CAS No. 467438-33-1)

Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride (CAS No. 467438-33-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its ester and amine hydrochloride functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features, including the chlorobenzene core and aminoethyl side chain, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride has surged due to its role in synthesizing small-molecule inhibitors and peptide mimetics. Researchers are particularly interested in its potential applications in neurological disorders and metabolic disease research, aligning with current trends in precision medicine. The compound’s CAS No. 467438-33-1 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride involves multi-step organic reactions, including esterification, chlorination, and amine protection/deprotection. Its hydrochloride salt form enhances stability and solubility, making it suitable for in vitro and in vivo assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a key concern for researchers optimizing drug candidates.

From an industrial perspective, CAS No. 467438-33-1 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have improved the compound’s production efficiency, addressing environmental concerns. These advancements resonate with the growing focus on ESG (Environmental, Social, and Governance) metrics in the chemical sector.

Beyond pharmaceuticals, Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride finds niche applications in agrochemicals and functional materials. Its chlorobenzoate moiety is leveraged in designing photoactive compounds for sensors and coatings. Such interdisciplinary uses highlight its adaptability, a trait highly valued in convergence technologies.

Quality control protocols for CAS No. 467438-33-1 emphasize compliance with ICH guidelines and GMP standards, ensuring reproducibility in research. Storage recommendations typically include anhydrous conditions and low-temperature environments to prevent degradation, a common query among laboratory technicians.

In summary, Methyl 4-(2-aminoethyl)-3-chlorobenzoate hydrochloride exemplifies the intersection of chemical innovation and applied science. Its multifaceted roles—from drug development to advanced materials—underscore its significance in modern chemistry. As AI-driven drug design and automated synthesis gain traction, this compound is poised to remain a focal point in cutting-edge research.